methyl 6-amino-2-pyrenecarboxylate

• IUPAC Name: methyl 6-aminopyrene-2-carboxylate
• InChI: InChI=1S/C18H13NO2/c1-21-18(20)13-8-11-3-2-10-5-7-15(19)14-6-4-12(9-13)16(11)17(10)14/h2-9H,19H2,1H3
• InChI Key: CTGSLOHYWGHNCS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C3C(=C1)C=CC4=C3C(=C(C=C4)N)C=C2
• Molecular Formula: C18H13NO2
• Molecular Weight: 275.3 g/mol

Description

Methyl 6-amino-2-pyrenecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a derivative of pyrene, which is a polycyclic aromatic hydrocarbon (PAH) that is commonly found in fossil fuels and other organic materials. This compound has been synthesized using various methods and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 6-amino-2-pyrenecarboxylate is not fully understood. However, it is believed to interact with biomolecules, such as DNA and proteins, through intercalation and other non-covalent interactions. It has been shown to have a high binding affinity for DNA, which can lead to DNA damage and other effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to induce DNA damage and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy. It has also been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in neurotransmitter signaling.

Advantages and Limitations for Lab Experiments

Methyl 6-amino-2-pyrenecarboxylate has several advantages for lab experiments, including its strong fluorescence properties, high binding affinity for DNA, and potential for cancer therapy. However, it also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for research on methyl 6-amino-2-pyrenecarboxylate. One potential direction is to further investigate its potential as a cancer therapy. Another direction is to study its interactions with other biomolecules, such as proteins and lipids. Additionally, there is potential for the development of new derivatives of this compound with improved properties for scientific research applications.

Synthesis Methods

Methyl 6-amino-2-pyrenecarboxylate can be synthesized using various methods, including the Suzuki coupling reaction, Sonogashira coupling reaction, and Buchwald-Hartwig coupling reaction. The Suzuki coupling reaction involves the reaction of 6-bromo-2-pyrenecarboxylic acid with methyl 6-amino-2-pyridinecarboxylate in the presence of a palladium catalyst and a base. The Sonogashira coupling reaction involves the reaction of 6-iodo-2-pyrenecarboxylic acid with methyl 6-amino-2-pyridinecarboxylate in the presence of a palladium catalyst and a copper co-catalyst. The Buchwald-Hartwig coupling reaction involves the reaction of 6-chloro-2-pyrenecarboxylic acid with methyl 6-amino-2-pyridinecarboxylate in the presence of a palladium catalyst and a base.

Scientific Research Applications

Methyl 6-amino-2-pyrenecarboxylate has been used in various scientific research applications, including fluorescence spectroscopy, DNA intercalation studies, and cell imaging studies. It has been shown to have strong fluorescence properties, which make it useful for studying the structure and dynamics of biomolecules. It has also been shown to intercalate into DNA, which can be used to study DNA-protein interactions and DNA damage. Additionally, it has been used as a fluorescent probe for imaging cells and tissues.